Cas no 13049-81-5 (1-Methyl-4-oxopiperidine-3-carbonitrile)

1-Methyl-4-oxopiperidine-3-carbonitrile structure
13049-81-5 structure
Product Name:1-Methyl-4-oxopiperidine-3-carbonitrile
CAS No:13049-81-5
MF:C7H10N2O
MW:138.167101383209
CID:2769939
PubChem ID:3141120
Update Time:2025-04-21

1-Methyl-4-oxopiperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 13049-81-5
    • DTXSID80389729
    • SCHEMBL21255038
    • 1-Methyl-4-oxopiperidine-3-carbonitrile
    • Inchi: 1S/C7H10N2O/c1-9-3-2-7(10)6(4-8)5-9/h6H,2-3,5H2,1H3
    • InChI Key: KAUIYKXQTLOQLX-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C)CC1C#N

Computed Properties

  • Exact Mass: 138.079312947Da
  • Monoisotopic Mass: 138.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 44.1Ų
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